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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B15556509 Get Quote

An In-depth Technical Guide to Direct Blue 71

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Direct Blue 71, a trisazo dye

widely utilized in industrial applications and scientific research. This document details its

chemical identity, physical and chemical properties, relevant experimental protocols, and key

safety information.

Chemical Identification
Direct Blue 71 is a synthetic, water-soluble anionic dye. Its identity is defined by the following

identifiers and synonyms.
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Identifier Value Reference

CAS Number 4399-55-7 [1]

Chemical Name

1,5-Naphthalenedisulfonic

acid, 3-[[4-[[4-[(6-amino-1-

hydroxy-3-sulfo-2-

naphthalenyl)azo]-6-sulfo-1-

naphthalenyl]azo]-1-

naphthalenyl]azo]-,

tetrasodium salt

[1]

C.I. Number 34140 [2]

EC Number 224-531-4 [3]

PubChem CID 20427

Synonyms

Sirius Light Blue BRR,

Solantine Blue FF, Direct Blue

GLL, Chlorantine Fast Blue

FFC, Dialuminous Blue BRR,

Diaphtamine Blue FFL,

Diphenyl Fast Blue GLN,

Direct Lightfast Navy Blue,

FastusolBlue LBRRA, Helion

Blue BRRL, Pyrazol Fast Blue

BS, Solamine Fast Blue BRR.

[1][4]

Physicochemical Properties
The key properties of Direct Blue 71 are summarized below, providing essential data for its

application in experimental settings.
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Property Value Reference(s)

Molecular Formula C₄₀H₂₃N₇Na₄O₁₃S₄ [4]

Molecular Weight 1029.87 g/mol [4]

Appearance
Dark blue, blue-gray, or black

powder
[1]

λmax 594 nm

Water Solubility 10 g/L (60 °C), 20 g/L (97 °C)

Organic Solubility

Slightly soluble in ethanol and

ethylene glycol ether; insoluble

in other organic solvents.

Chemical Class Trisazo Dye [2]

Applications in Research
Direct Blue 71 is a versatile tool in the laboratory, primarily used for staining and visualization.

Its high affinity for proteins makes it particularly useful in proteomics and immunology.

Total Protein Staining: It serves as a sensitive stain for proteins on electroblotted membranes

(e.g., PVDF and nitrocellulose), allowing for the visualization of total protein lanes as a

loading control for Western blotting. The sensitivity is reported to be 10-20 ng on PVDF,

which is significantly higher than that of Ponceau S.[1]

Antigen-Antibody Interaction Studies: The dye is used to stain membrane-immobilized

antibodies and proteins to investigate their interactions.[4]

Histology and Proteome Analysis: It has been applied to stain sliced tissue sections for in-

situ proteome analysis and to visualize brain tissue structures.

Experimental Protocols
Total Protein Staining for Western Blot Membranes
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This protocol is adapted from the method described by Hong et al. (2000) for the rapid and

sensitive staining of proteins on PVDF or nitrocellulose membranes after electrophoretic

transfer.[1] This procedure is performed prior to immunodetection and is reversible.

Materials:

Staining Solution: 0.1% (w/v) Direct Blue 71 in a solution of 40% ethanol and 10% acetic

acid. (Note: Some protocols specify concentrations as high as 0.8 mg/ml).

Destaining Solution: A solution of 40% ethanol and 10% acetic acid can be used for rinsing.

For complete removal of the dye for subsequent immunodetection, altering the pH and

hydrophobicity is required (e.g., using a basic buffer like TBS-T).[1]

PVDF or nitrocellulose membrane with transferred proteins.

Deionized water.

Procedure:

Post-Transfer Wash: After protein transfer, briefly wash the membrane in deionized water.

Equilibration (Optional but Recommended): Equilibrate the membrane in a solution of 40%

ethanol and 10% acetic acid for 1-2 minutes.

Staining: Immerse the membrane in the Direct Blue 71 Staining Solution and agitate gently

for 1-5 minutes at room temperature. Protein bands will appear as bluish-violet.

Rinsing: Briefly rinse the membrane in the destaining solution or deionized water to remove

excess stain and reduce background.

Imaging: The membrane can be imaged while wet or after drying. The stained protein bands

serve as a confirmation of transfer efficiency and a loading control.

Destaining for Immunodetection: To proceed with immunodetection, the stain must be

removed. Wash the membrane extensively with a buffer such as Tris-Buffered Saline with

Tween 20 (TBS-T) until the blue color is no longer visible. The membrane is now ready for

the standard blocking and antibody incubation steps.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10768767/
https://www.benchchem.com/product/b15556509?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10768767/
https://www.benchchem.com/product/b15556509?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10768767/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Process and Mechanism Visualizations
Manufacturing Workflow
The synthesis of Direct Blue 71 is a multi-step azo coupling process. The diagram below

outlines the sequential reactions involved in its industrial manufacturing.
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Manufacturing Process
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2-sulfonic acid (J Acid)
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(Alkaline Conditions)
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Diazotization
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Caption: Manufacturing workflow for Direct Blue 71.
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Potential Carcinogenicity Mechanism of Azo Dyes
Like many azo dyes, Direct Blue 71 is noted for its potential carcinogenicity. This is not due to

the dye itself but to its metabolic breakdown products. The diagram below illustrates the

generally accepted pathway for the metabolic activation of azo dyes into carcinogenic

compounds.
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Caption: Proposed metabolic activation pathway for azo dyes.

Safety and Handling
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Direct Blue 71 is considered a hazardous substance and should be handled with appropriate

precautions.

Health Hazards: The substance may be harmful if swallowed or inhaled and can cause

irritation to the skin, eyes, and respiratory tract. There is a possible risk of irreversible effects,

and due to its nature as an azo dye, it is treated as a potential carcinogen.

Personal Protective Equipment (PPE): When handling Direct Blue 71 powder, wear safety

glasses, chemical-resistant gloves, and a dust respirator. Use in a well-ventilated area,

preferably within a chemical fume hood.

Handling: Avoid all personal contact, including inhalation of dust. Minimize dust generation.

Do not eat, drink, or smoke when handling.

Storage: Store in a cool, dry place in a tightly sealed container, protected from light.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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